(S)-Benzyl 2-(tert-butoxycarbonylamino)-2-(4-(trifluoromethylsulfonyloxy)phenyl)acetate
(S)-Benzyl 2-(tert-butoxycarbonylamino)-2-(4-(trifluoromethylsulfonyloxy)phenyl)acetate
Brand Name:
Vulcanchem
CAS No.:
176505-40-1
VCID:
VC20942835
InChI:
InChI=1S/C21H22F3NO7S/c1-20(2,3)31-19(27)25-17(18(26)30-13-14-7-5-4-6-8-14)15-9-11-16(12-10-15)32-33(28,29)21(22,23)24/h4-12,17H,13H2,1-3H3,(H,25,27)
SMILES:
CC(C)(C)OC(=O)NC(C1=CC=C(C=C1)OS(=O)(=O)C(F)(F)F)C(=O)OCC2=CC=CC=C2
Molecular Formula:
C21H22F3NO7S
Molecular Weight:
489.5 g/mol
(S)-Benzyl 2-(tert-butoxycarbonylamino)-2-(4-(trifluoromethylsulfonyloxy)phenyl)acetate
CAS No.: 176505-40-1
Cat. No.: VC20942835
Molecular Formula: C21H22F3NO7S
Molecular Weight: 489.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 176505-40-1 |
|---|---|
| Molecular Formula | C21H22F3NO7S |
| Molecular Weight | 489.5 g/mol |
| IUPAC Name | benzyl 2-[(2-methylpropan-2-yl)oxycarbonylamino]-2-[4-(trifluoromethylsulfonyloxy)phenyl]acetate |
| Standard InChI | InChI=1S/C21H22F3NO7S/c1-20(2,3)31-19(27)25-17(18(26)30-13-14-7-5-4-6-8-14)15-9-11-16(12-10-15)32-33(28,29)21(22,23)24/h4-12,17H,13H2,1-3H3,(H,25,27) |
| Standard InChI Key | CQHCTGLTGKBCGE-UHFFFAOYSA-N |
| SMILES | CC(C)(C)OC(=O)NC(C1=CC=C(C=C1)OS(=O)(=O)C(F)(F)F)C(=O)OCC2=CC=CC=C2 |
| Canonical SMILES | CC(C)(C)OC(=O)NC(C1=CC=C(C=C1)OS(=O)(=O)C(F)(F)F)C(=O)OCC2=CC=CC=C2 |
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